3-tert-Butyl-1H-pyrazole-4-carbaldehyde
Description
3-tert-Butyl-1H-pyrazole-4-carbaldehyde (3-TBCA) is a pyrazole-based carbaldehyde that has been extensively studied for its potential applications in various scientific fields. 3-TBCA is a heterocyclic compound that is composed of a pyrazole ring with a tert-butyl group and a carbaldehyde group. It is a colorless, flammable liquid with a boiling point of 171.5 °C and a melting point of -54 °C. 3-TBCA has a wide range of applications in organic synthesis, material science, and biochemistry.
Scientific Research Applications
Proteomics Research
3-tert-Butyl-1H-pyrazole-4-carbaldehyde: is utilized in proteomics, which is the large-scale study of proteins, their structures, and functions . The compound can be used as a reagent in the synthesis of more complex molecules that interact with proteins, aiding in the identification and understanding of protein function and interaction networks within cells.
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for the synthesis of pharmaceuticals . Its structural motif is found in various therapeutic agents, and it can be used to develop new drugs with potential biological activities, such as enzyme inhibitors or receptor modulators.
Agricultural Chemistry
3-tert-Butyl-1H-pyrazole-4-carbaldehyde: may be employed in the synthesis of agrochemicals . It can lead to the development of new pesticides or herbicides, contributing to the protection of crops and improving agricultural productivity.
Material Science
This compound is valuable in material science for the synthesis of novel organic compounds that can be used in the creation of new materials . These materials might possess unique properties such as conductivity, flexibility, or strength, and find applications in various industries from electronics to construction.
Environmental Science
In environmental science, derivatives of 3-tert-Butyl-1H-pyrazole-4-carbaldehyde could be used to create sensors or absorbents for environmental monitoring . These could help in detecting pollutants or toxins in the environment, playing a crucial role in environmental protection and sustainability efforts.
Analytical Chemistry
The compound finds use in analytical chemistry as a standard or a reagent in various chemical analyses . It can be part of calibration processes or used in the development of new analytical techniques for the detection and quantification of substances.
properties
IUPAC Name |
5-tert-butyl-1H-pyrazole-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-8(2,3)7-6(5-11)4-9-10-7/h4-5H,1-3H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQCJTNPAWAQSFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C=NN1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10390247 |
Source
|
| Record name | 3-tert-Butyl-1H-pyrazole-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10390247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-tert-Butyl-1H-pyrazole-4-carbaldehyde | |
CAS RN |
1001020-17-2 |
Source
|
| Record name | 3-tert-Butyl-1H-pyrazole-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10390247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-tert-butyl-1H-pyrazole-4-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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